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Compound of Interest |

3{(4-
Compound Name: Cyanophenoxy)methyllbenzohydr

azide
CAS No.: 438219-44-4
Cat. No.: B455824

Molecular Profile & Synthesis Context

Compound Name: 3-[(4-Cyanophenoxy)methyl]benzohydrazide CAS Registry Number: N/A
(Novel Intermediate) Molecular Formula:

Exact Mass: 267.1008 Da Molecular Weight: 267.29 g/mol [1]

Synthetic Origin

To understand the impurity profile and spectral splitting, one must understand the synthesis.[1]
[2][3] This molecule is typically synthesized via a two-step sequence:[1][3]

o Williamson Ether Synthesis: Reaction of methyl 3-(bromomethyl)benzoate with 4-
cyanophenol using

in refluxing acetone/acetonitrile.[1][2][3]

o Hydrazinolysis: Nucleophilic acyl substitution of the ester intermediate with hydrazine
hydrate in ethanol.[1][2][3]

Key Structural Features for Spectroscopy:
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 Nitrile (CN): A distinct diagnostic handle in IR and Carbon NMR.[1][2][3]
e Methylene Linker (

): A singlet integrating to 2H, critical for confirming the ether linkage.[1][2]
o Hydrazide (
): Exchangeable protons and a carbonyl shift distinct from the ester precursor.[1][2][3]

Infrared Spectroscopy (FT-IR)

Methodology: KBr Pellet or ATR (Attenuated Total Reflectance).[1][2][3] Diagnostic Focus:
Confirmation of the nitrile group and the conversion of ester to hydrazide.

Spectral Assignments[2][3][4][5][6]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Functional Group

Frequency (

)

Intensity

Description

N-H Stretching

3300 — 3200

Medium, Broad

Characteristic
doublet/broad band
for primary and
secondary amines of
the hydrazide (

)-[1]

C

N Stretching

2225 - 2215

Strong, Sharp

Primary Diagnostic.
The nitrile group on
the phenoxy ring is
distinct and isolated

from other regions.[1]

[2](3]

C=0 Stretching

1665 — 1650

Strong

Amide | band.[1][2][3]
Lower frequency than
the precursor ester
(~1720

), confirming

hydrazinolysis.

C=C Aromatic

1605, 1580

Medium

Skeletal vibrations of

the benzene rings.[1]

[2]

C—-O-C Stretching

1245 - 1230

Strong

Asymmetric stretching
of the aryl-alkyl ether
linkage.[1][2][3]
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Analyst Note: The disappearance of the ester carbonyl peak at 1720

and the appearance of the N-H doublet are the "Go/No-Go" signals for reaction

completion.[1][3]

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

(Dimethyl sulfoxide-d6) is the standard solvent due to the solubility of the polar hydrazide group
and the ability to observe exchangeable protons.[1][3]

NMR Data (400 MHz, DMSO- )

The spectrum is characterized by two distinct aromatic systems separated by a methylene
singlet.[1][2][3]
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Shift (
Multiplicity
» Ppm)

. . Structural
Integration Assighment
Context

9.85 Singlet (s)

Amide proton
(exchangeable
1H with

)-[1]

7.95 Singlet (s)

Isolated proton

between

carbonyl and
1H Ar-H (H2) .

linker on the

benzoyl ring.[1]

[2](3]

7.85 Doublet (d)

Ortho to
carbonyl;

1H Ar-H (H6) coupling

Hz.[1][2][3]

7.78 Doublet (d)

Phenoxy ring:
Ortho to CN
(deshielded by
nitrile).[1][2]
AA'BB' system.
[11[2][3]

2H Ar'-H (H3', H5')

7.60 Doublet (d)

Ortho to
1H Ar-H (H4) methylene linker.

[1](21(3]

7.50 Triplet (t)

Meta proton of
1H Ar-H (H5) the benzoyl ring.

[1](21[3]

7.15 Doublet (d)

2H Ar'-H (H2', H6") Phenoxy ring:
Ortho to ether
oxygen
(shielded).[1][2]
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AABB' system.
[1][2][3]

5.25 Singlet (s) 2H

Linker. Sharp
singlet
confirming the

bridge integrity.

4.50 Broad (br s) 2H

Terminal
hydrazide
protons (often
broadened or
absent if wet).[1]

[21[3]

NMR Data (100 MHz, DMSO- )
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Shift (
Assignment Note
» Ppm)
165.8 Hydrazide carbonyl.[1]
Ar'-
Phenoxy carbon attached to
161.5
0 oxygen.[1][3]
Ar- Benzoyl carbon attached to
137.2
_Linker methylene.[1][3]
Ar- Benzoyl carbon attached to
134.5
-CO carbonyl.[1][3]
Ar- Deshielded by electron-
134.0 . .
H (Ortho to CN) withdrawing CN group.[1][3]
Ar-
131.0 Benzoyl ring.[1][2][3][4]
H (C6)
Ar-
129.0 Benzoyl ring.[1][2][3][4]
H (C5)
Ar-
127.5 Benzoyl ring.[1][2][3][4]
H (C2)
Ar-
126.8 Benzoyl ring.[1][2][3][4]
H (C4)
Nitrile Carbon. Diagnostic
119.2
peak.[1][2][3]
Ar- Shielded by electron-donating
116.5
H (Ortho to O) Oxygen.[1][3]
104.0 Ar'- Quaternary carbon attached to
nitrile.[1][3]
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-CN

Benzylic methylene carbon.[1]

[2](3]

69.5

Mass Spectrometry (ESI-MS)

Methodology: Electrospray lonization (ESI) in Positive Mode (

ve).[1][2][3] Theoretical Exact Mass: 267.10[1][2][3]

Fragmentation Analysis

The mass spectrum typically displays the protonated molecular ion and characteristic cleavage
at the weak heteroatom bonds.[1][2][3]

: Observed at m/z 268.1.[1][2][3] Base peak in soft ionization.[1][2][3]

: Frequently observed adduct at m/z 290.1.[1][2][3]

Fragment m/z 237: Loss of the terminal hydrazine group (

, -30 Da) or cleavage of

1]

Fragment m/z 118: Cyanophenoxy cation

or related radical, resulting from ether cleavage.[1]

Fragment m/z 135: Benzoyl cation

derivative.[1][2][3]

Visual Workflows
Synthesis & Characterization Logic

The following diagram illustrates the logical flow from starting materials to the final
spectroscopic validation, highlighting the "Checkpoints” where specific data confirms the
structure.
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Start: Methyl 3-(bromomethyl)benzoate

Step 1: Etherification

(+ 4-Cyanophenol)

Intermediate: Methyl Ester
(Check IR: 1720 cm™?)

Step 2: Hydrazinolysis
(+ N2H4-H20)

IR Validation
Loss of Ester C=0
New Amide | (1660 cm™1)
New NH (3300 cm™?)

NMR Validation
OCHe: Singlet (5.25 ppm)
CONH Singlet (9.85 ppm)

Click to download full resolution via product page

Caption: Synthesis pathway with integrated spectroscopic checkpoints for process validation.

Mass Spec Fragmentation Logic

A visualization of how the molecule breaks down under ionization, aiding in structural
confirmation.[1][2][3]
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Benzoyl Cation

Amide Cleavage miz ~135

[M+H]* Ether Cleavage
m/z 268.1 Loss of N2H3

Cyanophenoxy
m/z ~118

Dehydrazinated
m/z ~237

Click to download full resolution via product page

Caption: Predicted ESI-MS fragmentation pathways for structural verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Hydroxy-3-methoxybenzohydrazide | CBH10N203 | CID 468601 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Benzoylhydrazine | C7TH8N2O | CID 11955 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 3. 4-Methoxybenzohydrazide | CBH10N202 | CID 76792 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. Crystal structures of 4-[(4-methylbenzyl)oxy]benzohydrazide and its N'-[(thiophen-2-yl)-
methylidene]- derivative - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
[(4-Cyanophenoxy)methyl]benzohydrazide[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b455824#spectroscopic-data-for-3-4-
cyanophenoxy-methyl-benzohydrazide-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b455824?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/468601
https://pubchem.ncbi.nlm.nih.gov/compound/BENZOYLHYDRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzohydrazide
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9993917/
https://www.benchchem.com/product/b455824#spectroscopic-data-for-3-4-cyanophenoxy-methyl-benzohydrazide-nmr-ir-mass-spec
https://www.benchchem.com/product/b455824#spectroscopic-data-for-3-4-cyanophenoxy-methyl-benzohydrazide-nmr-ir-mass-spec
https://www.benchchem.com/product/b455824#spectroscopic-data-for-3-4-cyanophenoxy-methyl-benzohydrazide-nmr-ir-mass-spec
https://www.benchchem.com/product/b455824#spectroscopic-data-for-3-4-cyanophenoxy-methyl-benzohydrazide-nmr-ir-mass-spec
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b455824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b455824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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